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Compound of Interest

Compound Name:
5-(Dimethylaminomethyl)furfuryl

alcohol hydrochloride

Cat. No.: B118251 Get Quote

This technical guide provides a comprehensive overview of the known physical properties of 5-
(Dimethylaminomethyl)furfuryl alcohol hydrochloride, a furan derivative. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis. This compound is also known as Ranitidine Impurity F HCl.[1]

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of 5-(Dimethylaminomethyl)furfuryl
alcohol hydrochloride are summarized in the table below. This data is essential for its

handling, storage, and application in a laboratory setting.
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Property Value Source

CAS Number 81074-81-9 [1][2][3][4]

Molecular Formula C₈H₁₄ClNO₂ [1][2][3]

Molecular Weight 191.66 g/mol [1][2][3]

Appearance Powder [3][5]

Melting Point 122-125 °C (decomposes) [2][3][5]

Solubility
Slightly soluble in DMSO and

Methanol.
[2]

Storage Conditions

Hygroscopic, store in a

refrigerator under an inert

atmosphere.

[2]

Experimental Protocols
While specific experimental protocols for the determination of the physical properties of this

exact compound are not detailed in the provided search results, standard laboratory

procedures are employed. An illustrative example for determining the melting point is provided

below.

Melting Point Determination (General Protocol)
The melting point of 5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride can be

determined using a standard capillary melting point apparatus.

Materials:

5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride sample

Capillary tubes (sealed at one end)

Melting point apparatus

Procedure:
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A small, dry sample of the powdered compound is packed into a capillary tube to a height of

2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded. For this compound, decomposition is observed in

the range of 122-125 °C.[2][3][5]

Synthesis and Logical Workflow
5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride is synthesized from its free base, 5-

(dimethylaminomethyl)furfuryl alcohol. The general synthetic pathway involves the reaction of

2-furanmethanol with bis(dimethylamino)methane under acidic conditions to yield the free

base, which is then treated with hydrochloric acid to form the hydrochloride salt.[6][7] A number

of synthesis methods for the free base have been published.[6][7][8]

The logical workflow for the synthesis can be visualized as follows:
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Caption: Synthetic workflow for 5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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